Cas no 74364-79-7 (1-Hexyn-3-ol, (3R)-)
1-Hexyn-3-ol, (3R)- structure
Product Name:1-Hexyn-3-ol, (3R)-
CAS No:74364-79-7
MF:C6H10O
MW:98.1430020332336
CID:556348
PubChem ID:6999992
Update Time:2025-04-19
1-Hexyn-3-ol, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexyn-3-ol, (3R)-
- (3R)-hex-1-yn-3-ol
- (R)-1-HEXYN-3-OL
- 1-Hexyn-3-ol,(R)-
- DTXSID20426460
- 74364-79-7
- R-(-)-hexyn-3-ol
- AKOS006240232
- LTFTWJYRQNTCHI-LURJTMIESA-N
- (R)-hex-1-yn-3-ol
-
- Inchi： 1S/C6H10O/c1-3-5-6(7)4-2/h2,6-7H,3,5H2,1H3
- InChI Key： LTFTWJYRQNTCHI-UHFFFAOYSA-N
- SMILES： CCCC(C#C)O
Computed Properties
- Exact Mass: 98.073164938g/mol
- Monoisotopic Mass: 98.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 77.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 0.78060
1-Hexyn-3-ol, (3R)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
74364-79-7 (1-Hexyn-3-ol, (3R)-) Related Products
- 105-31-7(1-Hexyn-3-ol)
- 32556-71-1((S)-3-Hydroxy-1-octyne)
- 7383-19-9(1-Heptyn-3-ol)
- 818-72-4(1-Octyn-3-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
